molecular formula C12H20N2 B8589756 1-(2,6-Dimethylphenyl-amino)-2-amino-butane

1-(2,6-Dimethylphenyl-amino)-2-amino-butane

Cat. No. B8589756
M. Wt: 192.30 g/mol
InChI Key: XBYYRKQEFQLRJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2,6-Dimethylphenyl-amino)-2-amino-butane is a useful research compound. Its molecular formula is C12H20N2 and its molecular weight is 192.30 g/mol. The purity is usually 95%.
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properties

Product Name

1-(2,6-Dimethylphenyl-amino)-2-amino-butane

Molecular Formula

C12H20N2

Molecular Weight

192.30 g/mol

IUPAC Name

1-N-(2,6-dimethylphenyl)butane-1,2-diamine

InChI

InChI=1S/C12H20N2/c1-4-11(13)8-14-12-9(2)6-5-7-10(12)3/h5-7,11,14H,4,8,13H2,1-3H3

InChI Key

XBYYRKQEFQLRJF-UHFFFAOYSA-N

Canonical SMILES

CCC(CNC1=C(C=CC=C1C)C)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.5 g (66 mmoles) of lithium-aluminium-hydride are added in small portions, at room temperature, to a solution of 3.6 g (17.4 mmoles) of N-(2-aminobutyryl)-2,6-dimethyl-aniline in 40 ml of dry diethyl ether, and the resulting mixture is boiled for 3 hours. The mixture is cooled with ice, and 10 ml of ethyl acetate, 10 ml of water, finally 12 ml of a 5 n aqueous sodium hydroxide solution are added dropwise. The etheral phase is decanted, and the thick, gelly aqueous phase is washed thrice with 25 ml of diethyl ether, each. The etheral solutions are combined, washed thrice with 25 ml of water, each, dried over anhydrous magnesium sulfate, and the solvent is evaporated. The yellow, oily residue is distilled under reduced pressure to obtain 1.37 g of 1-(2,6-dimethylphenyl-amino)-2-amino-butane, b.p.: 122°-124° C./66.7 Pa, and 0.62 g of unreacted starting substance, b.p.: 158°-172° C./66.7 Pa. The product is obtained with a yield of 49%, calculated for the converted starting substance.
Quantity
3.6 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
reactant
Reaction Step Two
[Compound]
Name
5
Quantity
12 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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